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Compound of Interest

Compound Name:
N-Desmethylthiamethoxam,

analytical standard

Cat. No.: B12053051

Get Quote

Executive Summary & Chemical Classification
N-Desmethylthiamethoxam (dm-TMX) is a Phase I metabolite of the neonicotinoid insecticide

Thiamethoxam (TMX). It is formed via the metabolic removal of the N-methyl group from the

oxadiazine ring.

Critical Distinction: Researchers often conflate the metabolic pathways of Thiamethoxam.

Clothianidin (CGA 322704): The major toxic metabolite formed via oxadiazine ring cleavage.

It is the primary driver of chronic toxicity.

N-Desmethylthiamethoxam (CGA 330050): A distinct, often minor metabolite formed via N-

demethylation. While it retains the pharmacophore necessary for nicotinic acetylcholine

receptor (nAChR) binding, its physiological abundance is generally lower than Clothianidin in

most agricultural matrices.

Chemical Identity Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12053051#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data

Common Name N-Desmethylthiamethoxam

Synonyms Thiamethoxam-desmethyl; CGA 330050

CAS Number 171103-04-1

Molecular Formula

Molecular Weight 277.69 g/mol

Precursor Thiamethoxam (CAS 153719-23-4)

Structural Change
Loss of Methyl group (-CH3) from the

oxadiazine ring

Metabolic Pathways & Mechanism of Action
The metabolism of Thiamethoxam is bifurcated. The primary pathway in both insects and

mammals involves Cytochrome P450 (CYP450) enzymes.

Pathway A (Bioactivation): Cleavage of the oxadiazine ring to form Clothianidin. This is the

"neonicotinoid precursor" mechanism that amplifies toxicity.

Pathway B (Demethylation): Direct demethylation of the ring nitrogen to form N-

Desmethylthiamethoxam.

Mechanism of Action (MoA)
Like its parent, N-Desmethylthiamethoxam acts as an agonist at the insect nicotinic

acetylcholine receptor (nAChR).[1][2] It binds to the postsynaptic receptors in the insect central

nervous system, causing continuous excitation, paralysis, and death.

Potency: In vitro binding assays suggest dm-TMX is approximately 25-fold less potent than

Thiamethoxam and significantly less potent than Clothianidin, though it remains bioactive.

Pathway Visualization
The following diagram illustrates the metabolic divergence of Thiamethoxam.
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Figure 1: Divergent metabolic pathways of Thiamethoxam. The red path indicates the primary

bioactivation route to Clothianidin, while the green path indicates the formation of N-

Desmethylthiamethoxam.

Analytical Methodologies (LC-MS/MS)[3][4][5][6][7]
Accurate quantification of N-Desmethylthiamethoxam requires high-sensitivity Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Due to its polarity, it elutes earlier

than the parent compound on Reverse Phase (C18) columns.

Experimental Protocol: QuEChERS Extraction
Objective: Simultaneous extraction of Thiamethoxam, Clothianidin, and N-

Desmethylthiamethoxam from plant/biological matrices.

Sample Homogenization: Weigh 10.0 g of homogenized sample (e.g., leaf tissue, honey) into

a 50 mL centrifuge tube.
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Extraction: Add 10 mL Acetonitrile (ACN) containing 1% Acetic Acid.

Internal Standard: Spike with 50 µL of Thiamethoxam-d3 or Clothianidin-d3 (10 µg/mL).

Partitioning: Add QuEChERS salt packet (4g MgSO4, 1g NaCl, 1g NaCitrate, 0.5g

Na2HCitrate).

Agitation: Shake vigorously for 1 minute; Centrifuge at 4000 rpm for 5 minutes.

Cleanup (dSPE): Transfer 1 mL supernatant to a dSPE tube (150mg MgSO4, 25mg PSA).

Vortex and centrifuge.

Reconstitution: Dilute extract 1:1 with mobile phase A (Water + 0.1% Formic Acid) prior to

injection to improve peak shape.

LC-MS/MS Acquisition Parameters
Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495). Ionization: Electrospray

Ionization (ESI) Positive Mode.[3][4]

Analyte
Precursor
Ion (m/z)

Product Ion
(Quant)

Product Ion
(Qual)

Collision
Energy (V)

Retention
Order

Thiamethoxa

m
292.0 211.0 181.0 15 Late

N-Desmethyl-

TMX
278.0 132.0 186.0 18 Early

Clothianidin 250.0 169.0 132.0 16 Mid

Note: The transition 278 > 132 corresponds to the cleavage of the chlorothiazole moiety, a

characteristic fragment for this class.

Analytical Workflow Diagram
The following workflow ensures data integrity and minimizes matrix effects, which are common

when analyzing polar metabolites like dm-TMX.
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Figure 2: Step-by-step QuEChERS extraction and analysis workflow for N-

Desmethylthiamethoxam.

Regulatory & Environmental Implications[8]
Residue Definition
Regulatory bodies (EFSA, EPA) focus heavily on the "Sum of Thiamethoxam and Clothianidin"

for risk assessment. However, N-Desmethylthiamethoxam is often monitored in comprehensive

studies to understand the full degradation profile, particularly in water matrices where it may

exhibit different stability profiles than the parent.

Toxicity Profile[1][9][10]
Non-Target Organisms: While less potent than Clothianidin, dm-TMX contributes to the

cumulative neonicotinoid load.

Persistence: Preliminary data suggests dm-TMX is less persistent in soil than Clothianidin

but may be more mobile in aqueous environments due to increased polarity (lower LogP).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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